Cas no 1518440-05-5 (5-(3-methylazetidin-1-yl)pyridine-3-carboxylic acid)

• Product Name: 5-(3-methylazetidin-1-yl)pyridine-3-carboxylic acid
• CAS No: 1518440-05-5
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD23747662
• CID: 5190570
• PubChem ID: 79694459
• Update Time: 2025-05-20

5-(3-methylazetidin-1-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-(3-methyl-1-azetidinyl)-
• 5-(3-methylazetidin-1-yl)pyridine-3-carboxylic acid

• MDL： MFCD23747662
• Inchi： 1S/C10H12N2O2/c1-7-5-12(6-7)9-2-8(10(13)14)3-11-4-9/h2-4,7H,5-6H2,1H3,(H,13,14)
• InChI Key： CVBDWTJQPKAWPO-UHFFFAOYSA-N
• SMILES： C1=NC=C(N2CC(C)C2)C=C1C(O)=O

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 401.8±30.0 °C at 760 mmHg
• Flash Point: 196.8±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(3-methylazetidin-1-yl)pyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-(3-methylazetidin-1-yl)pyridine-3-carboxylic acid

Research Brief on 5-(3-methylazetidin-1-yl)pyridine-3-carboxylic acid (CAS: 1518440-05-5): Recent Advances and Applications

The compound 5-(3-methylazetidin-1-yl)pyridine-3-carboxylic acid (CAS: 1518440-05-5) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This heterocyclic compound, featuring both azetidine and pyridine moieties, has attracted significant attention due to its unique physicochemical properties and potential biological activities. Recent studies have explored its applications as a building block for drug discovery, with particular focus on its role as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

Structural analysis reveals that the compound's zwitterionic nature at physiological pH contributes to its favorable pharmacokinetic properties. The presence of the methylazetidine group enhances membrane permeability while the pyridine-3-carboxylic acid moiety provides a handle for further derivatization. Computational modeling studies published in 2023 demonstrate that this scaffold exhibits optimal three-dimensional geometry for interacting with various biological targets, particularly those involving protein-protein interactions.

Recent synthetic methodologies have significantly improved the production efficiency of 1518440-05-5. A 2024 publication in Organic Process Research & Development describes a novel continuous flow synthesis approach that achieves >90% yield with excellent purity (>99.5%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development. The optimized route features a key Pd-catalyzed coupling step that minimizes byproduct formation while maintaining stereochemical integrity.

In drug discovery applications, this scaffold has shown particular promise in oncology research. A 2023 study in Journal of Medicinal Chemistry reported its incorporation into potent and selective inhibitors of protein kinase targets, demonstrating nanomolar activity against several cancer cell lines while maintaining favorable toxicity profiles. The compound's ability to serve as a bioisostere for common pharmacophores has enabled the development of novel chemotypes with improved target engagement and reduced off-target effects.

Emerging research also highlights its potential in central nervous system (CNS) therapeutics. The compound's calculated blood-brain barrier permeability (logBB > 0.3) and metabolic stability make it particularly suitable for neuropharmacological applications. Recent patent filings disclose derivatives of 1518440-05-5 as modulators of neurotransmitter receptors, with potential applications in neurodegenerative diseases and psychiatric disorders.

Future research directions include further exploration of structure-activity relationships around this scaffold and development of more efficient synthetic routes. The compound's versatility suggests it will continue to play an important role in medicinal chemistry, particularly as researchers seek to address challenges in drug resistance and selectivity. Ongoing clinical trials involving derivatives of this scaffold are expected to report preliminary results in 2025, which may further validate its therapeutic potential.